6-Bromo-[1,2,4]triazolo[1,5-a]pyrazin-8-amine

• IUPAC Name: 6-bromo-[1,2,4]triazolo[1,5-a]pyrazin-8-amine
• InChI: InChI=1S/C5H4BrN5/c6-3-1-11-5(4(7)10-3)8-2-9-11/h1-2H,(H2,7,10)
• InChI Key: SXQWRYZJMIFGIT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C2=NC=NN21)N)Br
• Molecular Formula: C5H4BrN5
• DSSTOX Substance ID: DTXSID701257845
• Molecular Weight: 214.02 g/mol
• CAS RN: 944709-43-7

Description

“6-Bromo-[1,2,4]triazolo[1,5-a]pyrazin-8-amine” is a chemical compound with the empirical formula C6H5BrN4. It has a molecular weight of 213.03. The compound is solid in form.

Molecular Structure Analysis

The SMILES string for this compound is Nc1nc2ccc(Br)cn2n1. This indicates that the compound contains a nitrogen atom (N) bonded to a carbon atom © which is part of a ring structure that includes a bromine atom (Br).

Physical And Chemical Properties Analysis

The compound is a solid. It has a molecular weight of 213.03. The InChI key for this compound is XHBQNLHFUPSZNL-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Chemical Applications

• The compound 6-Bromo-[1,2,4]triazolo[1,5-a]pyrazin-8-amine is utilized in various synthetic pathways. A study by Sudhir et al. (2008) describes the high-yielding synthesis of enantiopure tetrahydro[1,2,3]triazolo[1,5-a]pyrazin-6-ones starting from primary amines and α-amino acid derivatives, showcasing the versatility of related compounds in synthetic chemistry (Sudhir, Baig, & Chandrasekaran, 2008).
• Another study by Li et al. (2019) focused on the synthesis of [1,2,4]triazolo[4,3-a]pyrazin-3-amines through oxidative cyclization of 1-(pyrazin-2-yl)guanidine derivatives, demonstrating the compound's role in facilitating the creation of structurally diverse molecules (Li et al., 2019).

Applications in Plant Ecosystem Health

• Research by Moran (2003) highlights the use of substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, related to 6-Bromo-[1,2,4]triazolo[1,5-a]pyrazin-8-amine, in the agricultural sector. These compounds exhibit excellent herbicidal activity, suggesting potential applications in managing plant health and ecosystem management (Moran, 2003).

Anticonvulsant Activity

• Kelley et al. (1995) synthesized various derivatives of 8-amino-3-benzyl-1,2,4-triazolo[4,3-a] pyrazines, structurally related to 6-Bromo-[1,2,4]triazolo[1,5-a]pyrazin-8-amine, and tested them for anticonvulsant activity. Their findings suggest that these compounds could serve as bioisosteres for the purine ring in anticonvulsant drugs, indicating a potential pharmaceutical application (Kelley et al., 1995).

Fungicidal Activity

• Crowley et al. (2010) investigated the fungicidal activity of pyrido[2,3-b]pyrazines, similar to 6-Bromo-[1,2,4]triazolo[1,5-a]pyrazin-8-amine. These compounds showed promising activity against various phytopathogens, suggesting their potential use in crop protection (Crowley et al., 2010).

Antimicrobial Activity

• Abunada et al. (2008) synthesized pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives and tested their antimicrobial activity. The results indicate that compounds structurally related to 6-Bromo-[1,2,4]triazolo[1,5-a]pyrazin-8-amine can be effective in combating microbial infections (Abunada et al., 2008).

Safety and Hazards

The compound is classified as a Combustible Solid. It has a WGK of 3. The hazard statements include H302, indicating that it may be harmful if swallowed.

Future Directions

While specific future directions for “6-Bromo-[1,2,4]triazolo[1,5-a]pyrazin-8-amine” are not available, research into similar compounds continues to be an active area of study.